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Compound of Interest

Compound Name: Enaminomycin C

Cat. No.: B14463800 Get Quote

-For-Researchers-Scientists-and-Drug-Development-Professionals-

This-document-provides-a-comprehensive-overview-of-the-known-physico-chemical-

properties-of-Enaminomycin-C-an-antibiotic-belonging-to-the-epoxy-quinone-family-The-

information-is-collated-from-foundational-studies-to-serve-as-a-technical-resource-for-

professionals-in-research-and-drug-development-

1-Chemical-Identity-and-Properties
Enaminomycin-C-is-a-naturally-occurring-antibiotic-produced-by-the-actinomycete-

Streptomyces-baarnensis-Its-structure-was-elucidated-through-spectroscopic-analysis-and-

other-physico-chemical-methods-revealing-a-complex-bicyclic-structure-containing-epoxy-

primary-amine-and-carboxylic-acid-functional-groups-[cite:1-2]

Data-Presentation-Physico-chemical-Properties
The-following-table-summarizes-the-key-quantitative-data-for-Enaminomycin-C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b14463800?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14463800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular-Formula C₇H₇NO₅ [cite:1-3]

Monoisotopic-Mass 185-03242-Da [1]

IUPAC-Name

(1S-5S-6S)-2-5-dihydroxy-4-

imino-7-oxabicyclo[4-1-0]hept-

2-ene-3-carboxylic-acid

[1]

Chemical-Class Epoxy-quinone-antibiotic [2]

Biological-Activity

Weakly-active-against-Gram-

positive-and-Gram-negative-

bacteria

[2]

Note-Detailed-quantitative-data-for-properties-such-as-melting-point-solubility-in-various-

solvents-and-specific-spectral-peaks-(UV-Vis-λmax-IR-cm⁻¹-NMR-δ)-are-not-explicitly-detailed-

in-the-cited-literature-The-structure-was-confirmed-by-NMR-spectroscopy-but-the-raw-spectral-

data-is-not-provided-in-the-abstracts-[3]

2-Experimental-Protocols
The-characterization-and-isolation-of-Enaminomycin-C-rely-on-a-series-of-microbiological-and-

chemical-procedures-The-methodologies-cited-in-the-foundational-research-are-detailed-below

2-1-Production-and-Isolation
The-protocol-for-obtaining-Enaminomycin-C-involves-fermentation-of-the-producing-organism-

followed-by-a-multi-step-extraction-and-purification-process-[4]

-Producing-Organism-

Streptomyces-baarnensis-strain-No-13120-[4]

-Fermentation-Protocol- 1- Culture-Method- Conventional-submerged-culture-is-performed-in-

a-30-liter-jar-fermentor-[4] 2- Cultivation- The-streptomycete-is-cultured-under-conditions-

suitable-for-the-production-of-secondary-metabolites
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-Isolation-and-Purification-Protocol- 1- Initial-Separation- The-culture-broth-is-centrifuged-to-

separate-the-supernatant-from-the-mycelial-mass-[4] 2- Adsorption- The-supernatant-

containing-the-enaminomycins-is-passed-through-a-column-of-activated-carbon-to-adsorb-the-

antibiotics-[4] 3- Elution- The-adsorbed-compounds-are-eluted-from-the-activated-carbon-

column-using-aqueous-acetone-[4] 4- Chromatographic-Separation- The-crude-eluate-

containing-a-mixture-of-Enaminomycins-A-B-and-C-is-subjected-to-chromatography-on-a-

Sephadex-LH-20-column-to-separate-the-individual-components-[4]

2-2-Structural-Elucidation
The-chemical-structure-of-Enaminomycin-C-was-determined-primarily-through-the-analysis-of-

its-Nuclear-Magnetic-Resonance-(NMR)-spectrum-in-conjunction-with-other-physico-chemical-

data-[3]

-Methodology-

NMR-Spectroscopy- High-resolution-NMR-was-used-to-determine-the-connectivity-and-

stereochemistry-of-the-atoms-within-the-molecule-While-the-specific-parameters-(solvent-

frequency-etc-)-are-not-detailed-in-the-abstract-this-technique-was-central-to-identifying-the-

compound-as-2-oxo-4-amino-5-hydroxy-7-oxa-bicyclo[4-1-0]hept-3-ene-3-carboxylic-acid-[3]

Mass-Spectrometry- Mass-spectroscopic-measurements-were-used-to-confirm-the-

molecular-formula-as-C₇H₇NO₅-[2]

Elementary-Analysis- This-classical-method-was-also-employed-to-determine-the-elemental-

composition-and-support-the-proposed-molecular-formula-[2]

3-Visualizations
Experimental-Workflow-Diagram
The-following-diagram-illustrates-the-workflow-for-the-isolation-and-purification-of-

Enaminomycin-C
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Caption: Workflow for the isolation and purification of Enaminomycin C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b14463800?utm_src=pdf-body-img
https://www.benchchem.com/product/b14463800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14463800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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